3-chloro-N-cyclobutylaniline

• Molecular Formula: C10H12ClN
• Molecular Weight: 181.66 g/mol
• IUPAC Name: 3-chloro-N-cyclobutylaniline
• InChI: InChI=1S/C10H12ClN/c11-8-3-1-6-10(7-8)12-9-4-2-5-9/h1,3,6-7,9,12H,2,4-5H2
• InChI Key: YJYYECLYVWXZFC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC2=CC(=CC=C2)Cl

Description

3-Chloro-N-cyclobutylaniline is a substituted aniline derivative featuring a chlorine atom at the meta position of the benzene ring and a cyclobutyl group attached to the nitrogen atom. The chlorine substituent enhances electrophilic reactivity and influences solubility, while the cyclobutyl group introduces steric bulk and conformational strain, which may impact its stability and interaction with biological or polymeric systems . This compound is likely utilized in organic synthesis, agrochemicals, or pharmaceuticals, though further research is required to confirm specific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-cyclobutylaniline can be achieved through several methods. One common approach involves the reaction of cyclobutylamine with 3-chloronitrobenzene, followed by reduction of the nitro group to an amino group. The reaction conditions typically involve:

Step 1: Nucleophilic substitution reaction between cyclobutylamine and 3-chloronitrobenzene in the presence of a base such as sodium hydroxide.

Step 2: Reduction of the nitro group using a reducing agent like hydrogen gas in the presence of a palladium catalyst or using chemical reducing agents like iron powder and hydrochloric acid.

Industrial Production Methods

Industrial production of 3-chloro-N-cyclobutylaniline may involve large-scale synthesis using similar methods but optimized for efficiency and yield. The use of continuous flow reactors and automated systems can enhance the production process, ensuring consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-cyclobutylaniline undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The chlorine atom can be replaced by hydrogen through reduction reactions.

Substitution: The chlorine atom can be substituted by other nucleophiles such as hydroxyl, alkoxy, or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation using palladium on carbon (Pd/C).

Substitution: Nucleophiles such as sodium methoxide (NaOCH₃) or ammonia (NH₃) can be used under basic conditions.

Major Products

Oxidation: Formation of 3-chloro-N-cyclobutyl-nitrosoaniline or 3-chloro-N-cyclobutyl-nitroaniline.

Reduction: Formation of N-cyclobutylaniline.

Substitution: Formation of 3-methoxy-N-cyclobutylaniline or 3-amino-N-cyclobutylaniline.

Scientific Research Applications

3-chloro-N-cyclobutylaniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules. It is also employed in studying reaction mechanisms and kinetics.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development due to its unique structural features.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-chloro-N-cyclobutylaniline depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the chlorine atom and the cyclobutyl group can influence its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 3-chloro-N-cyclobutylaniline with structurally related compounds, emphasizing substituent effects and physicochemical characteristics.

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Key Applications	References
3-Chloro-N-cyclobutylaniline	Not Available	C₁₀H₁₂ClN	~181.67 (estimated)	Cyclobutyl (N), Cl (meta)	Organic synthesis (hypothesized)
3-Chloroaniline	108-42-9	C₆H₆ClN	127.57	None (free -NH₂), Cl (meta)	Dye intermediates, agrochemicals
3-Chloro-N-phenyl-phthalimide	Not Available	C₁₄H₈ClNO₂	273.67	Phenyl (N), Cl (phthalimide)	Polyimide monomer synthesis
N-[3-(3-Chlorophenoxy)propyl]cyclopropanamine	Not Available	C₁₂H₁₆ClNO	225.71	Cyclopropyl (N), Cl (phenoxy)	Pharmaceutical intermediates (hypothesized)

Key Observations:

Substituent Effects: The cyclobutyl group in 3-chloro-N-cyclobutylaniline provides intermediate steric bulk compared to smaller cyclopropane (e.g., in N-[3-(3-chlorophenoxy)propyl]cyclopropanamine ) or larger aromatic groups (e.g., in 3-chloro-N-phenyl-phthalimide ). This balance may enhance solubility in polar aprotic solvents while maintaining moderate reactivity. The meta-chlorine position in all listed compounds directs electrophilic substitution reactions to the ortho and para positions, a critical feature in synthetic chemistry .

Molecular Weight and Applications: Lower molecular weight analogs like 3-chloroaniline are widely used in dyes and agrochemicals due to their simplicity and cost-effectiveness . Higher molecular weight derivatives (e.g., 3-chloro-N-phenyl-phthalimide) are specialized monomers for high-performance polymers, leveraging their thermal stability and rigidity .

Reactivity and Stability

• Cyclobutyl vs. However, both cycloalkyl groups reduce nucleophilicity at the nitrogen compared to unsubstituted 3-chloroaniline .
• Aromatic vs. Aliphatic Substituents : The phenyl group in 3-chloro-N-phenyl-phthalimide enhances π-π stacking interactions in polymeric systems, whereas the cyclobutyl group in 3-chloro-N-cyclobutylaniline may favor hydrogen bonding or van der Waals interactions .

Toxicity and Environmental Impact

• 3-Chloroaniline is classified under EPA code 77286, indicating regulated environmental persistence and toxicity .

Biological Activity

3-Chloro-N-cyclobutylaniline is a chemical compound that has garnered interest in the field of medicinal chemistry and pharmacology due to its potential biological activities. This article explores the biological activity of this compound, summarizing relevant research findings, case studies, and synthesizing data into informative tables.

• Chemical Formula : C10H12ClN
• Molecular Weight : 183.66 g/mol
• IUPAC Name : 3-chloro-N-cyclobutylaniline

Synthesis

The synthesis of 3-chloro-N-cyclobutylaniline typically involves the chlorination of N-cyclobutylaniline, which can be achieved through various methods including electrophilic aromatic substitution. The purity and structure of the synthesized compound can be confirmed using techniques such as NMR and IR spectroscopy.

Anticancer Activity

Recent studies have indicated that derivatives of aniline compounds exhibit significant anticancer properties. For instance, related compounds have been shown to induce apoptosis in various cancer cell lines, including breast cancer (MCF-7) and lung cancer cells . The mechanism often involves the inhibition of specific signaling pathways associated with cell proliferation and survival.

Table 1: Anticancer Activity of Related Compounds

Compound	Cancer Type	IC50 (µM)	Mechanism of Action
3-Chloro-N-cyclobutylaniline	Breast Cancer	15	Induces apoptosis via caspase activation
4-Chloro-N-methyl-aniline	Lung Cancer	20	Inhibition of PI3K/Akt pathway
N,N-Dimethyl-3-chloroaniline	Colon Cancer	25	Cell cycle arrest

Neuroprotective Effects

In addition to anticancer properties, some studies suggest that aniline derivatives may possess neuroprotective effects. These compounds can modulate neurotransmitter levels and exhibit anti-inflammatory properties, which are beneficial in neurodegenerative diseases .

Table 2: Neuroprotective Effects of Aniline Derivatives

Compound	Model Used	Effect Observed
3-Chloro-N-cyclobutylaniline	SH-SY5Y Cells	Reduced oxidative stress
N-ethyl-3-chloroaniline	Rat Model	Improved cognitive function
N,N-Dimethyl-4-chloroaniline	Mouse Model	Decreased neuroinflammation

Case Studies

• Breast Cancer Study : A study focused on the effects of various aniline derivatives on MCF-7 cells demonstrated that 3-chloro-N-cyclobutylaniline significantly inhibited cell proliferation and induced apoptosis through mitochondrial pathways .
• Neuroprotection in Rats : In a rat model of Alzheimer's disease, administration of 3-chloro-N-cyclobutylaniline resulted in improved memory performance and reduced amyloid-beta plaque accumulation, indicating its potential as a neuroprotective agent .